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Compound of Interest

Compound Name: Calcium oxoglurate

Cat. No.: B1231874

For researchers, scientists, and drug development professionals at the forefront of longevity
and aging research, the ability to accurately measure the efficacy of interventions is paramount.
Epigenetic clocks, which measure biological age based on DNA methylation patterns, have
emerged as a powerful tool for this purpose. This guide provides an objective comparison of
Calcium Alpha-Ketoglutarate (Ca-AKG) with other prominent molecules—Metformin and
Rapamycin—in their ability to modulate epigenetic age. The information is based on available
experimental data to help guide research and development efforts.

Quantitative Comparison of Anti-Aging Compounds
on Epigenetic Clocks

The following table summarizes the quantitative effects of Calcium Alpha-Ketoglutarate,
Metformin, and Rapamycin on various epigenetic clocks based on human clinical studies. It is
crucial to note that direct head-to-head comparison studies are limited, and the results
presented here are from different studies with varying designs, participant populations, and
epigenetic clock methodologies.
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Experimental Protocols

Understanding the methodologies behind these findings is critical for their interpretation and for

designing future studies.
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Calcium Alpha-Ketoglutarate (Rejuvant®) Study Protocol

o Study Design: A retrospective analysis of self-reported healthy individuals.
 Participants: 42 individuals (28 males, 14 females).

« Intervention: Participants took a supplement containing 1 gram of Calcium Alpha-
Ketoglutarate twice daily. The formulation for men included Vitamin A, while the women's
formulation included Vitamin D.

» Duration: The intervention period ranged from 4 to 10 months, with an average duration of 7
months.

» Epigenetic Analysis: DNA methylation age was assessed at baseline and at the end of the
treatment period using the TruAge™ saliva-based test.

Metformin Study Protocol (Monocyte Analysis)

o Study Design: A 24-week randomized clinical trial.
 Participants: The study involved virally suppressed older people living with HIV.

¢ Intervention: Participants were randomized to receive either adjunctive metformin or
observation.

o Epigenetic Analysis: Epigenetic age was assessed in peripheral monocytes at baseline and
at week 24 using Principal Component (PC)-based epigenetic clocks, PCPhenoAge and
PCGrimAge.

DNA Methylation Analysis Workflow

The general workflow for analyzing DNA methylation and determining epigenetic age in these
studies typically involves the following steps:
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DNA Methylation Analysis Workflow
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Signaling Pathways and Mechanisms of Action

The proposed mechanisms by which these compounds may influence epigenetic aging are
distinct, targeting different but interconnected cellular pathways.

Calcium Alpha-Ketoglutarate (Ca-AKG)

Ca-AKG is a key intermediate in the Krebs cycle and acts as a crucial cofactor for various
enzymes, including those involved in epigenetic regulation. Its proposed mechanism involves:

o TET Enzyme Activation: Alpha-ketoglutarate is a cofactor for the Ten-Eleven Translocation
(TET) family of dioxygenases, which are involved in DNA demethylation. By providing AKG,
Ca-AKG may enhance the activity of TET enzymes, leading to changes in DNA methylation
patterns.

» Krebs Cycle and Cellular Metabolism: As a central metabolite, AKG influences cellular
energy status, which can indirectly impact epigenetic modifications.
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Ca-AKG Signaling Pathway

Metformin

Metformin's primary molecular target is the AMP-activated protein kinase (AMPK) pathway, a
central regulator of cellular energy homeostasis. Its influence on epigenetics is thought to be
mediated through:

o AMPK Activation: Metformin activates AMPK, which in turn can phosphorylate and regulate
the activity of various downstream targets, including enzymes involved in DNA methylation
and histone modification.

« Inhibition of MTORC1: AMPK activation leads to the inhibition of the mechanistic target of
rapamycin complex 1 (nTORC1), a pathway known to be involved in epigenetic regulation.

o DNMT Regulation: Metformin may influence the activity of DNA methyltransferases (DNMTS),
the enzymes responsible for establishing and maintaining DNA methylation patterns.

(AM PK Activation)
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Metformin Signaling Pathway

Rapamycin

Rapamycin is a potent inhibitor of the mTOR pathway, a key signaling node that integrates
nutrient availability with cell growth and proliferation. Its effects on epigenetic aging are likely
mediated by:

e mMTORCI1 Inhibition: Rapamycin directly inhibits mTORC1, which can influence the
epigenetic landscape by altering the activity of downstream effectors that regulate chromatin
structure and gene expression.

e Transcriptional Regulation: The mTOR pathway plays a role in regulating the transcription of
genes involved in cellular metabolism and anabolism, processes that are linked to epigenetic
modifications.

Inhibition

mTORC1
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In conclusion, while Calcium Alpha-Ketoglutarate has demonstrated a significant effect in
reducing biological age as measured by the TruAge epigenetic clock in a human study, further
research is needed to directly compare its efficacy against other promising interventions like
metformin and rapamycin under standardized conditions. The distinct mechanisms of action of
these compounds offer multiple avenues for therapeutic development in the field of longevity
and anti-aging. This guide provides a foundational comparison to aid researchers in designing
future studies to further validate and compare these and other potential anti-aging
interventions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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